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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

Technical Support Center: Calcium Iodide Hydrate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling and storage of hygroscopic calcium
iodide hydrate.

Frequently Asked Questions (FAQs)
Q1: What is calcium iodide hydrate and what are its common applications?

A1: Calcium iodide hydrate (CaI₂·xH₂O) is a chemical compound that is a key reagent in

various industrial and research applications.[1] It is particularly valuable in organic synthesis

and the production of other iodine-containing compounds.[1] Due to its hygroscopic nature, it

can be used as a desiccant.[1] Other applications include its use in medical imaging as a

contrast agent, in pharmaceuticals for iodine supplementation, in photography for producing

iodide emulsions, and in the food industry as an additive to iodize salt.[1][2][3]

Q2: What does "hygroscopic" mean in the context of calcium iodide hydrate?

A2: "Hygroscopic" means that calcium iodide hydrate readily absorbs moisture from the

atmosphere.[4] This property requires specific storage conditions to maintain the integrity of the

compound.[4] Its shelf life is described as poor due to its hygroscopic nature.[5]

Q3: Is calcium iodide hydrate sensitive to other environmental factors?
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A3: Yes, besides moisture, calcium iodide hydrate is also sensitive to light and air.[6][7]

Exposure to air can lead to the absorption of carbon dioxide, and exposure to light can cause

decomposition.[3][4] Over time, it can slowly react with oxygen and carbon dioxide in the air,

which liberates iodine and can cause a faint yellow color in impure samples.[3]

Q4: What are the primary safety hazards associated with calcium iodide hydrate?

A4: Calcium iodide hydrate may cause skin and serious eye irritation.[5][8] It can also cause

irritation to the respiratory tract if inhaled.[4] Ingestion of large amounts may lead to

gastrointestinal irritation.[4] It is important to wear appropriate personal protective equipment

(PPE), including gloves and safety goggles, when handling this compound.[4][8]

Troubleshooting Guide
Q1: My calcium iodide hydrate has turned a yellowish-white color. What happened and is it

still usable?

A1: A yellowish-white color is often indicative of the liberation of free iodine.[3] This can happen

when the compound is exposed to air and light, causing it to slowly react with oxygen and

carbon dioxide.[3] While slight discoloration may not significantly impact all experimental

outcomes, for high-purity applications, it is recommended to use a fresh, non-discolored supply.

Q2: The calcium iodide hydrate in my container has clumped together and appears wet.

What is the cause?

A2: This is a direct result of the compound's hygroscopic nature.[4] The clumping and wet

appearance indicate that it has absorbed a significant amount of moisture from the air. This can

happen if the container is not sealed tightly or if it has been opened frequently in a humid

environment.[4] Using the material in this state may lead to inaccurate measurements and

introduce water into non-aqueous reactions.

Q3: I observed fumes when heating calcium iodide hydrate. What are these and is it

dangerous?

A3: When heated to decomposition, calcium iodide hydrate can emit toxic fumes, including

hydrogen iodide.[4][9] It is crucial to handle the compound in a well-ventilated area and avoid

excessive heating.[4]
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Q4: Are there any chemicals that are incompatible with calcium iodide hydrate?

A4: Yes, calcium iodide hydrate is incompatible with strong oxidizing agents and strong acids.

[6][7] Contact with these substances should be avoided to prevent hazardous reactions.

Data Presentation
Physical and Chemical Properties of Calcium Iodide

Property Value Citations

Molecular Formula CaI₂·xH₂O [5][6]

Anhydrous Molecular Weight 293.89 g/mol [6]

Appearance
White to yellowish-white

solid/crystals
[5][10]

Density (Anhydrous) 3.956 g/cm³ [3]

Melting Point (Anhydrous) 779 °C [3][7]

Boiling Point (Anhydrous) 1100 °C [3]

Solubility
Highly soluble in water; soluble

in acetone and alcohols
[3][7]

Experimental Protocols
Standard Protocol for Handling and Storage of Calcium Iodide Hydrate

This protocol outlines the essential steps for safely handling and storing calcium iodide
hydrate to minimize exposure and maintain chemical integrity.

1. Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.[4][8]

Wear protective gloves to prevent skin exposure.[4][8]

Wear appropriate protective clothing to prevent skin exposure.[4][8]
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Use a NIOSH/MSHA-approved respirator if ventilation is inadequate or if dust is generated.

[4]

2. Handling:

Work in a well-ventilated area. A fume hood is recommended.[4]

Minimize dust generation and accumulation.[4][9]

Avoid contact with eyes, skin, and clothing.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling.[4][5]

3. Storage:

Store in a cool, dry, and well-ventilated area.[4][6]

Protect from moisture, light, and air.[4][6] Storing under an inert gas like argon can be

beneficial.[11][12]

Keep containers tightly closed.[6][8]

Store away from incompatible substances such as strong oxidizing agents and strong acids.

[6][7]

4. Spill and Disposal:

In case of a spill, sweep up the material, place it in a sealed container, and dispose of it

according to local regulations.[5]

Avoid generating dust during cleanup.[4]

Ventilate the area of the spill and wash the site after material pickup is complete.[5]
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Workflow for Handling and Storing Hygroscopic Calcium Iodide Hydrate

Start: Obtain Calcium Iodide Hydrate

Step 1: Prepare Handling Area
- Ensure good ventilation (fume hood)

- Don appropriate PPE

Step 2: Weighing
- Use a dry, clean spatula
- Minimize exposure to air

- Tightly reseal container immediately

Step 3: Experimental Use
- Add to reaction vessel

- Avoid contact with incompatible materials

Step 4: Storage
- Store in a tightly sealed container
- Place in a cool, dry, dark location

- Consider a desiccator

After Use

Step 5: Cleanup & Disposal
- Clean up spills immediately

- Dispose of waste according to regulations

Post-Experiment

End

Click to download full resolution via product page

Caption: Workflow for handling and storing hygroscopic calcium iodide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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